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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (1,2-Dimethylpropyl)benzene, a
significant aromatic hydrocarbon. With full editorial control, this document is structured to
deliver in-depth insights into its chemical identity, synthesis, and analytical characterization,
with a particular focus on its relevance in the broader context of medicinal chemistry and drug
development.

Introduction and Nomenclature: Defining the
Molecule

(1,2-Dimethylpropyl)benzene, also known by its IUPAC name 3-Methyl-2-phenylbutane, is an
organic compound with the chemical formula Ci1Hie.[1] It belongs to the class of
alkylbenzenes, characterized by a benzene ring substituted with a sec-amyl group. The specific
arrangement of the five-carbon alkyl chain gives rise to several synonyms and isomers, which
are crucial to distinguish for precise chemical communication and application.

Synonyms and ldentifiers:

A clear understanding of the various names used to refer to this compound is essential for
navigating scientific literature and chemical databases. The primary synonyms for (1,2-
Dimethylpropyl)benzene include:
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3-Methyl-2-phenylbutane[2]

2-Methyl-3-phenylbutane[3]

(3-Methylbutan-2-yl)benzene[1]

sec-Amylbenzene (often used more broadly for isomers)[4]

Benzene, (1,2-dimethylpropyl)-[2]
The definitive identifier for this compound is its CAS Number: 4481-30-5.[2][3][5]

The structural representation of (1,2-Dimethylpropyl)benzene is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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